Cas no 1547587-86-9 (3-(2-Methoxyethyl)-1,1-dioxo-1lambda6-thiolane-3-carbonitrile)

• Product Name: 3-(2-Methoxyethyl)-1,1-dioxo-1lambda6-thiolane-3-carbonitrile
• CAS No: 1547587-86-9
• MF: C₈H₁₃NO₃S
• MW: 203.258721113205
• CID: 5690770
• PubChem ID: 115337769
• Update Time: 2025-06-30

3-(2-Methoxyethyl)-1,1-dioxo-1lambda6-thiolane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxyethyl)-1,1-dioxo-1lambda6-thiolane-3-carbonitrile
• EN300-785342
• 1547587-86-9
• 3-Thiophenecarbonitrile, tetrahydro-3-(2-methoxyethyl)-, 1,1-dioxide

• Inchi： 1S/C8H13NO3S/c1-12-4-2-8(6-9)3-5-13(10,11)7-8/h2-5,7H2,1H3
• InChI Key： FTLMXBSRNNMEGX-UHFFFAOYSA-N
• SMILES： S1(CCC(C#N)(CCOC)C1)(=O)=O

Computed Properties

• Exact Mass: 203.06161445g/mol
• Monoisotopic Mass: 203.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 409.3±30.0 °C(Predicted)

Additional information on 3-(2-Methoxyethyl)-1,1-dioxo-1lambda6-thiolane-3-carbonitrile

Professional Introduction to Compound with CAS No. 1547587-86-9 and Product Name: 3-(2-Methoxyethyl)-1,1-dioxo-1lambda6-thiolane-3-carbonitrile

The compound identified by the CAS number 1547587-86-9 and the product name 3-(2-methoxyethyl)-1,1-dioxo-1lambda6-thiolane-3-carbonitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic thiolanes, which have garnered considerable attention due to their unique structural properties and potential applications in medicinal chemistry. The presence of a carbonitrile group and an ether moiety in its molecular structure suggests a high degree of versatility, making it a promising candidate for further exploration in drug discovery and synthesis.

Recent studies have highlighted the importance of thiolane derivatives in developing novel therapeutic agents. These compounds exhibit remarkable stability and reactivity, which are critical factors in pharmaceutical applications. The dioxo functional group in the molecule imparts additional reactivity, enabling various chemical transformations that can be exploited in synthetic pathways. This characteristic makes 3-(2-methoxyethyl)-1,1-dioxo-1lambda6-thiolane-3-carbonitrile a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, the carbonitrile group is particularly noteworthy due to its ability to participate in hydrogen bonding and its role as a bioisostere for carbonyl groups. This feature enhances the compound's potential as a scaffold for drug design. Researchers have been exploring its utility in creating small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its efficacy in modulating enzymes involved in inflammation and oxidative stress, which are key factors in numerous diseases.

The 2-methoxyethyl substituent adds another layer of complexity to the compound's behavior. This group can influence solubility, metabolic stability, and interactions with biological targets. The methoxy group is known to enhance lipophilicity, which is often desirable for oral bioavailability. Additionally, the ethyl chain provides steric bulk, which can be fine-tuned to optimize binding affinity to proteins or enzymes. Such structural features make 3-(2-methoxyethyl)-1,1-dioxo-1lambda6-thiolane-3-carbonitrile a versatile building block for designing molecules with tailored properties.

Advances in computational chemistry have further accelerated the exploration of this compound's potential. Molecular modeling studies have revealed that it can adopt multiple conformations, depending on the environment. These conformations may expose different functional groups to biological targets, providing opportunities for selective inhibition or activation. Such insights are invaluable for rational drug design and can significantly reduce the time and cost associated with developing new therapeutics.

Experimental investigations have also provided compelling evidence of its utility. In vitro assays have shown that derivatives of this compound exhibit inhibitory activity against several enzymes implicated in disease processes. For example, modifications targeting the carbonitrile group have led to compounds with potent anti-inflammatory effects. These findings align with broader trends in drug discovery, where structural diversity is leveraged to identify molecules with improved pharmacological profiles.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct its complex framework efficiently. These approaches not only highlight the compound's synthetic accessibility but also demonstrate the growing sophistication of chemical synthesis as a discipline.

Future directions for research on 3-(2-methoxyethyl)-1,1-dioxo-1lambda6-thiolane-3-carbonitrile include exploring its role in developing treatments for neurological disorders. Preliminary data suggest that its structural motifs may interact with receptors or ion channels relevant to conditions such as epilepsy or neurodegeneration. By leveraging its unique properties, scientists aim to design molecules that can cross the blood-brain barrier while maintaining therapeutic efficacy.

The compound's potential extends beyond pharmaceutical applications; it also holds promise in materials science and agrochemicals. Its heterocyclic core can be modified to create polymers with enhanced mechanical or thermal properties. Similarly, derivatives could serve as precursors for novel pesticides or herbicides by incorporating functional groups that target specific biological pathways in plants or pests.

In conclusion,3-(2-methoxyethyl)-1,1-dioxo-1lambda6-thiolane-3-carbonitrile, identified by CAS No. 1547587-86-9, represents a cornerstone of modern chemical biology and pharmaceutical research. Its unique structural features—comprising an ether moiety, carbonitrile group, dioxo functionality, and 2-methoxyethyl substituent—make it a versatile scaffold for drug discovery and material science applications. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance as both a scientific curiosity and a practical tool for innovation.